Methyl-[(3R)-3-phenyl-3-[4-(trifluoromethyl)phenoxy]propyl]azanium;chloride

• CAS No.: 114247-09-5
• Product Name: Methyl-[(3R)-3-phenyl-3-[4-(trifluoromethyl)phenoxy]propyl]azanium;chloride
• Molecular Formula: C17H19ClF3NO
• Molecular Weight: 345.8 g/mol
• IUPAC Name: (3R)-N-methyl-3-phenyl-3-[4-(trifluoromethyl)phenoxy]propan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C17H18F3NO.ClH/c1-21-12-11-16(13-5-3-2-4-6-13)22-15-9-7-14(8-10-15)17(18,19)20;/h2-10,16,21H,11-12H2,1H3;1H/t16-;/m1./s1
• Standard InChIKey: GIYXAJPCNFJEHY-PKLMIRHRSA-N
• Isomeric SMILES: C[NH2+]CC[C@H](C1=CC=CC=C1)OC2=CC=C(C=C2)C(F)(F)F.[Cl-]
• SMILES: CNCCC(C1=CC=CC=C1)OC2=CC=C(C=C2)C(F)(F)F.Cl
• Canonical SMILES: C[NH2+]CCC(C1=CC=CC=C1)OC2=CC=C(C=C2)C(F)(F)F.[Cl-]
• Description: (R)-fluoxetine hydrochloride is a hydrochloride obtained by reaction of (R)-fluoxetine with one equivalent of hydrochloric acid. It has a role as an antidepressant and a serotonin uptake inhibitor. It contains a (R)-fluoxetine(1+). It is an enantiomer of a (S)-fluoxetine hydrochloride.
• Synonyms: (γR)-N-Methyl-γ-[4-(trifluoromethyl)phenoxy]benzenepropanamine Hydrochloride; (R)-N-Methyl-3-(4-trifluoromethylphenoxy)-3-phenylpropylamine Hydrochloride; (-)-(R)-Fluoxetine Hydrochloride; (-)-Fluoxetine Hydrochloride
• PubChem Compound: 9798284
• Last Modified: Nov 11 2021